Cas no 85502-87-0 (2-PROPEN-1-ONE, 1-(4-CHLOROPHENYL)-3-(4-METHOXYPHENYL)-, (2E)-)

• Product Name: 2-PROPEN-1-ONE, 1-(4-CHLOROPHENYL)-3-(4-METHOXYPHENYL)-, (2E)-
• CAS No: 85502-87-0
• MF: C₁₆H₁₃ClO₂
• MW: 272.726223707199
• CID: 3268475
• PubChem ID: 5337609
• Update Time: 2025-06-15

2-PROPEN-1-ONE, 1-(4-CHLOROPHENYL)-3-(4-METHOXYPHENYL)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-PROPEN-1-ONE, 1-(4-CHLOROPHENYL)-3-(4-METHOXYPHENYL)-, (2E)-
• (2E)-1-(4-chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• (E)-4'-Chloro-2-(4-methoxybenzal)acetophenone
• (E)-4'-Chloro-2-(4-methoxybenzylidene)acetophenone
• N10381
• AKOS000432347
• (2E)-1-(4-Chlorophenyl)-3-(4-methoxyphenyl)-2-propen-1-one #
• C3280
• 6552-63-2
• Z46033294
• BDBM50048545
• STK877785
• KGKFNDADSPFRCJ-NYYWCZLTSA-N
• SMSF0003640
• 85502-87-0
• DS-4870
• (2E)-1-(4-Chlorophenyl)-3-(4-methoxyphenyl)-2-propen-1-one
• G83890
• SCHEMBL8987383
• CB08783
• NSC-83482
• (E)-1-(4-chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• C16H13ClO2
• 2-Propen-1-one,1-(4-chlorophenyl)-3-(4-methoxyphenyl)-
• trans-4'-Chloro-4-methoxychalcone
• NSC83482
• CS-0116753
• 4'-Chloro-4-methoxychalcone
• 1-(4-chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• (E)1-(4-Chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• BIM-0006565.P001
• CHEMBL374741
• (E)-4'-Chloro-4-methoxychalcone
• MFCD00018708
• 878-427-4
• 653-862-0
• FC67418

• MDL： MFCD00018708
• Inchi： 1S/C16H13ClO2/c1-19-15-9-2-12(3-10-15)4-11-16(18)13-5-7-14(17)8-6-13/h2-11H,1H3/b11-4+
• InChI Key： KGKFNDADSPFRCJ-NYYWCZLTSA-N
• SMILES： ClC1C=CC(=CC=1)C(/C=C/C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 272.0604073g/mol
• Monoisotopic Mass: 272.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 2-PROPEN-1-ONE, 1-(4-CHLOROPHENYL)-3-(4-METHOXYPHENYL)-, (2E)-

Introduction to 2-PROPEN-1-ONE, 1-(4-CHLOROPHENYL)-3-(4-METHOXYPHENYL)-, (2E)- (CAS No. 85502-87-0)

2-PROPEN-1-ONE, 1-(4-CHLOROPHENYL)-3-(4-METHOXYPHENYL)-, (2E)- (CAS No. 85502-87-0) is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, commonly known as E-cinnamaldehyde, is a member of the cinnamaldehyde family and is characterized by its unique structural features and diverse biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular formula of 2-PROPEN-1-ONE, 1-(4-CHLOROPHENYL)-3-(4-METHOXYPHENYL)-, (2E)- is C₁₆H₁₃O₂Cl, and its molecular weight is approximately 276.73 g/mol. The compound is a yellow to orange liquid with a characteristic odor. Its structure consists of a conjugated double bond system and functional groups such as a chlorophenyl and methoxypheyl moiety, which contribute to its chemical reactivity and biological properties.

The synthesis of 2-PROPEN-1-ONE, 1-(4-CHLOROPHENYL)-3-(4-METHOXYPHENYL)-, (2E)- can be achieved through various methods. One common approach involves the condensation reaction between 4-chlorobenzaldehyde and 4-methoxybenzaldehyde in the presence of a suitable catalyst. This reaction typically proceeds via a Claisen-Schmidt condensation mechanism, yielding the desired product with high regioselectivity and stereoselectivity. Recent advancements in catalytic systems have further improved the efficiency and yield of this synthesis, making it more accessible for large-scale production.

In terms of its biological activities, 2-PROPEN-1-ONE, 1-(4-CHLOROPHENYL)-3-(4-METHOXYPHENYL)-, (2E)- has been extensively studied for its potential therapeutic applications. Research has shown that this compound exhibits significant antioxidant properties, which can help protect cells from oxidative stress and damage. Additionally, it has demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These properties make it a promising candidate for the development of new drugs targeting inflammatory diseases.

Beyond its antioxidant and anti-inflammatory activities, 2-PROPEN-1-ONE, 1-(4-CHLOROPHENYL)-3-(4-METHOXYPHENYL)-, (2E)- has also been investigated for its potential anticancer effects. Studies have reported that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. Furthermore, it has shown synergistic effects when combined with conventional chemotherapeutic agents, enhancing their efficacy while reducing side effects.

The pharmacokinetic properties of 2-PROPEN-1-ONE, 1-(4-CHLOROPHENYL)-3-(4-METHOXYPHENYL)-, (2E)- have also been explored to understand its behavior in biological systems. Research indicates that it has good oral bioavailability and can be effectively absorbed into the bloodstream. However, its metabolism and excretion pathways are still under investigation to ensure its safety and efficacy in clinical settings.

In conclusion, 2-PROPEN-1-ONE, 1-(4-CHLOROPHENYL)-3-(4-METHOXYPHENYL)-, (2E)- (CAS No. 85502-87-0) is a multifaceted compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.